4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride
Overview
Description
4-(2,4,6-Trimethylphenyl)-1,3-thiazol-2-amine hydrochloride, also known as TMTA-HCl, is a reagent used in organic synthesis, particularly in the preparation of heterocyclic compounds. It is an aromatic compound composed of a thiazole ring and a trimethylphenyl group. TMTA-HCl is a versatile reagent and is used in a variety of synthetic transformations, including alkylation, acylation, and nucleophilic substitution reactions. It is also used to prepare compounds for use in scientific research and biological studies.
Mechanism of Action
4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride is a versatile reagent and is used in a variety of synthetic transformations. It is used in alkylation reactions, in which it acts as a nucleophile, attacking electrophilic substrates such as alkenes or aromatic rings. In acylation reactions, 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride reacts with carboxylic acids to form acyl thioamides. In nucleophilic substitution reactions, 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride acts as a nucleophile, attacking electrophilic substrates such as alkyl halides or sulfonates.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride have not been studied in detail. However, it is known that 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride is an aromatic compound and can therefore interact with biological systems, such as enzymes and proteins. It is also known that 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride can act as an inhibitor of certain enzymes, such as cytochrome P450, which can lead to changes in biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride is a versatile reagent and is widely used in organic synthesis. Its main advantages are its high purity, low cost, and ease of use. It is also relatively stable and can be stored for long periods of time. However, 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride is an aromatic compound and can therefore interact with biological systems, and it can act as an inhibitor of certain enzymes. Therefore, it is important to use 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride with caution in laboratory experiments.
Future Directions
The potential of 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride as an organic reagent and as a tool for scientific research and biological studies is vast. Possible future directions include the use of 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride in the synthesis of novel heterocyclic compounds and the use of 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride to study the structure and function of enzymes and proteins. In addition, 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride could be used to study signal transduction pathways and to develop novel drugs and agrochemicals. Finally, 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride could be used to study the effects of environmental pollutants on biological systems.
Synthesis Methods
4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride can be synthesized by a variety of methods. The most common method is a reaction between 2,4,6-trimethylphenol and thiourea, followed by hydrolysis of the resulting thiourea derivative. This method yields a high yield of 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride with a purity of up to 99%. The reaction can be carried out in aqueous or organic solvents, such as ethanol or acetonitrile. Other methods of synthesis include the reaction of 2,4,6-trimethylphenol with thiophosgene or thionyl chloride, followed by hydrolysis of the resulting chloroformate or thiocyanate.
Scientific Research Applications
4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride has a wide range of applications in scientific research and biological studies. It is used to synthesize a variety of heterocyclic compounds, such as thiazoles and thiadiazoles, which are used as building blocks for the synthesis of pharmaceuticals, agrochemicals, and other biologically active compounds. 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride is also used to prepare compounds for use in enzyme inhibition studies and for the study of enzyme structure and function. In addition, 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride is used to prepare compounds for use in studies of protein-protein interactions and for the study of signal transduction pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride involves the reaction of 2-aminothiazole with 2,4,6-trimethylbenzaldehyde followed by reduction and hydrochloride salt formation.", "Starting Materials": [ "2-aminothiazole", "2,4,6-trimethylbenzaldehyde", "sodium borohydride", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminothiazole (1.0 g, 0.01 mol) and 2,4,6-trimethylbenzaldehyde (1.72 g, 0.01 mol) in 20 mL of ethanol.", "Step 2: Add a catalytic amount of glacial acetic acid to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Filter the resulting solid and wash with diethyl ether to obtain the crude product.", "Step 4: Dissolve the crude product in 20 mL of ethanol and add a solution of sodium borohydride (0.5 g, 0.013 mol) in 10 mL of water dropwise with stirring.", "Step 5: Stir the reaction mixture at room temperature for 24 hours.", "Step 6: Add 20 mL of water to the reaction mixture and extract with diethyl ether (3 x 20 mL).", "Step 7: Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 9: Dissolve the crude product in 20 mL of ethanol and add a solution of hydrochloric acid (1.0 g, 0.01 mol) in 10 mL of water dropwise with stirring.", "Step 10: Stir the reaction mixture at room temperature for 24 hours.", "Step 11: Filter the resulting solid and wash with diethyl ether to obtain the final product as a hydrochloride salt." ] } | |
CAS RN |
2763779-53-7 |
Product Name |
4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-amine hydrochloride |
Molecular Formula |
C12H15ClN2S |
Molecular Weight |
254.8 |
Purity |
95 |
Origin of Product |
United States |
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